Cas no 808142-24-7 (4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene)

• Product Name: 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene
• CAS No: 808142-24-7
• MF: C₃₉H₃₂O₃P₂
• MW: 610.617112159729
• MDL: MFCD32670680
• CID: 4674224
• PubChem ID: 636077
• Update Time: 2025-11-05

4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(diphenylphosphoryl)-9,9-dimethylxanthene
• Xanthene, 9,9-dimethyl-4,5-bis(diphenylphosphinyl)-
• Phosphine oxide, (9,9-dimethyl-9H-xanthene-4,5-diyl)bis[diphenyl-
• 4,5-Bis(diphenylphosphinyl)-9,9-dimethyl-9H-xanthene
• 4,5-bis-diphenylphosphinyl-9,9-dimethyl-9H-xanthene
• (9,9-Dimethyl-9h-xanthene-4,5-diyl)bis(diphenylphosphine oxide)
• [5-(Diphenylphosphoryl)-9,9-dimethyl-9H-xanthen-4-yl](diphenyl)phosphine oxide #
• SCHEMBL5078882
• D94294
• 808142-24-7
• 1,1a(2)-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine oxide]
• 4,5-BIS(DIPHENYLPHOSPHOROSO)-9,9-DIMETHYL-9H-XANTHENE
• DTXSID601150430
• 4,5-bis(diphenylphosphoroso)-9,9-dimethylxanthene
• 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene

• MDL： MFCD32670680
• Inchi： 1S/C39H32O3P2/c1-39(2)33-25-15-27-35(43(40,29-17-7-3-8-18-29)30-19-9-4-10-20-30)37(33)42-38-34(39)26-16-28-36(38)44(41,31-21-11-5-12-22-31)32-23-13-6-14-24-32/h3-28H,1-2H3
• InChI Key： MLFWUIFQRRZREV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1=CC=CC2=C1OC1C(=CC=CC=1C2(C)C)P(C1C=CC=CC=1)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 610.18266887 g/mol
• Monoisotopic Mass: 610.18266887 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 43.4
• Molecular Weight: 610.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene

Introduction to 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene (CAS No. 808142-24-7) and Its Emerging Applications in Chemical Biology

The compound 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene, identified by the CAS number 808142-24-7, represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This xanthene derivative, characterized by its unique structural motif featuring two diphenylphosphoryl groups at the 4 and 5 positions, offers a versatile platform for exploring novel biochemical interactions and therapeutic applications.

At the heart of its chemical structure lies a xanthene core, a heterocyclic compound known for its broad utility in dye synthesis, photochemistry, and medicinal chemistry. The introduction of diphenylphosphoryl groups into this framework introduces additional functional handles that can be leveraged for selective binding to biological targets. This modification enhances the compound's potential as a tool for investigating enzyme mechanisms, receptor interactions, and cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mode of interaction of 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene with various biomolecules. These studies suggest that the compound exhibits promising affinity for enzymes involved in metabolic pathways relevant to cancer and inflammation. The diphenylphosphoryl groups serve as anchors for hydrogen bonding and hydrophobic interactions, facilitating stable binding to protein targets.

In vitro experiments have demonstrated the compound's ability to modulate the activity of key enzymes such as kinases and phosphodiesterases. For instance, preliminary studies indicate that 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene can inhibit the activity of Janus kinases (JAKs), which are critical mediators of inflammatory responses. This observation aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases.

The photochemical properties of this xanthene derivative have also been explored in detail. The presence of extended aromatic systems and electron-withdrawing phosphoryl groups enhances its fluorescence characteristics, making it a valuable probe for studying dynamic processes within living cells. Researchers have utilized 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene as a fluorescent sensor to track intracellular calcium levels and investigate calcium-dependent signaling cascades.

One of the most intriguing aspects of this compound is its potential application in photodynamic therapy (PDT). The ability of xanthene derivatives to generate reactive oxygen species upon light irradiation has been well-documented. By optimizing the molecular structure of 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene, scientists aim to develop more efficient photosensitizers for treating cancerous tumors. Preliminary results suggest that this compound can selectively accumulate in tumor tissues and induce apoptosis upon exposure to light.

The synthetic route to 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene involves multi-step organic transformations, including condensation reactions, phosphorylation steps, and purification techniques. The synthesis has been refined over several iterations to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Advances in green chemistry principles have also been incorporated into the synthetic process to minimize waste and environmental impact.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. These studies are crucial for understanding how the compound behaves within biological systems and for optimizing its therapeutic potential. Initial findings suggest that 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene exhibits reasonable bioavailability and moderate metabolic stability.

The safety profile of this xanthene derivative has also been carefully assessed through toxicological studies. In cell-based assays and animal models, it has demonstrated low toxicity at therapeutic doses. However, further research is needed to fully characterize its long-term safety implications before clinical trials can be initiated.

The versatility of 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene extends beyond its applications in drug discovery. It serves as a valuable scaffold for designing novel materials with unique optoelectronic properties. Researchers are exploring its potential use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced technologies where efficient energy conversion is essential.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene. By leveraging large datasets and predictive models, scientists can rapidly screen thousands of compounds for their potential biological activity. This approach has significantly reduced the time required to identify lead compounds for further development.

Future directions in research on this compound include exploring its role in neurodegenerative diseases such as Alzheimer's disease. Preliminary evidence suggests that xanthene derivatives can interact with amyloid-beta plaques associated with this condition. Further studies are needed to elucidate the mechanisms by which 4,5-Bis(diphenylphosphoryl)-9,9-dimethylxanthene modulates these pathological processes.

In conclusion,4,5-Bis(diphenylphosphoryl) - 9, 9 - dimethylxanthene (CAS No . 808142 - 24 - 7) is a multifaceted compound with significant potential in chemical biology , pharmaceutical research ,and materials science . Its unique structural features , combined with its favorable chemical properties , make it an attractive candidate for developing new therapeutics . As research continues , it is likely that additional applications will emerge , further solidifying its importance as a key molecular entity in modern science . p >